![molecular formula C10H8ClN3O2 B2473611 4-[5-(Chloromethyl)-1,2,4-oxadiazol-3-yl]benzamide CAS No. 2279122-75-5](/img/structure/B2473611.png)
4-[5-(Chloromethyl)-1,2,4-oxadiazol-3-yl]benzamide
Description
4-[5-(Chloromethyl)-1,2,4-oxadiazol-3-yl]benzamide (CMOB) is an organic compound consisting of a benzamide group with a 5-chloromethyl-1,2,4-oxadiazole group attached. It is a colorless crystalline solid with a molecular weight of 248.62 g/mol and a melting point of 108-110°C. CMOB is used in a variety of scientific and industrial applications, including as a pharmaceutical intermediate, a corrosion inhibitor, and a dyeing agent.
Scientific Research Applications
Synthesis of 1,2,5-Oxadiazole Derivatives
The compound can be used as a multifunctional synthon for the synthesis of 1,2,5-oxadiazole derivatives . The chemical properties of similar compounds have been scrutinized, including acylation of the amino group and its oxidation to azo and nitro groups, reactions of the chloromethyl group with N- and S-nucleophilic reagents, as well as reactions of transformation of the 1,2,4-oxadiazole ring .
Organic Synthesis
Oxadiazole derivatives, including those synthesized from this compound, are widely utilized in various fields of chemistry, particularly in organic synthesis .
Medicinal Chemistry
The compound and its derivatives can be used in medicinal chemistry . Some derivatives of substituted 3-amino-4-(1,2,4-oxadiazol-3-yl)furazan exhibit antimycobacterial activity against Mycobacterium tuberculosis .
Design of New Materials
Oxadiazole derivatives are also used in the design of new materials . This is due to their unique chemical properties and potential for modification.
PI3K Phosphoinositide 3-Kinase Inhibitors
Some derivatives based on the 4-(1,2,4-oxadiazol-3-yl)furazan skeleton are phosphoinositide 3-kinase inhibitors . These inhibitors can be used in the treatment of various diseases, including cancer.
Synthesis of Energetic Compounds
A number of energetic compounds have been synthesized based on the 4-(1,2,4-oxadiazol-3-yl)furazan skeleton . These compounds have potential applications in various industries, including defense and aerospace.
properties
IUPAC Name |
4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClN3O2/c11-5-8-13-10(14-16-8)7-3-1-6(2-4-7)9(12)15/h1-4H,5H2,(H2,12,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SAOZEFRMYXKZCB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NOC(=N2)CCl)C(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[5-(Chloromethyl)-1,2,4-oxadiazol-3-yl]benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-phenylpropanamide](/img/structure/B2473534.png)
![2-[2-(4-Chlorophenyl)-2-oxoethyl]-3-methylnaphthoquinone](/img/structure/B2473535.png)
![6-methoxy-N-(1-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-4-yl)nicotinamide](/img/structure/B2473541.png)
![Imidazo[1,2-B]pyridazin-8-amine](/img/structure/B2473545.png)
![2-[(4-Methylpiperazin-1-yl)methyl]morpholine](/img/structure/B2473546.png)
![N-[5-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3-methylbenzamide](/img/structure/B2473547.png)
